Cas no 167548-89-2 (4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 167548-89-2
• MF: C₅H₂F₃NO₂S
• MW: 197.135090351105
• MDL: MFCD14551345
• CID: 1006394
• PubChem ID: 18943373
• Update Time: 2025-10-18

4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)thiazole-5-carboxylic acid
• 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-(trifluoromethyl)-
• LGMYDWYBEAWGAV-UHFFFAOYSA-N
• Z2050688133
• SY124163
• MFCD14551345
• CS-0038452
• DB-094567
• EN300-208855
• 4-(TRIFLUOROMETHYL)THIAZOLE-5-CARBOXYLICACID
• F2147-8276
• AKOS016352826
• AS-67390
• Z1255421097
• 167548-89-2
• SCHEMBL1417795

• MDL： MFCD14551345
• Inchi： 1S/C5H2F3NO2S/c6-5(7,8)3-2(4(10)11)12-1-9-3/h1H,(H,10,11)
• InChI Key： LGMYDWYBEAWGAV-UHFFFAOYSA-N
• SMILES： S1C=NC(C(F)(F)F)=C1C(=O)O

Computed Properties

• Exact Mass: 196.97583397g/mol
• Monoisotopic Mass: 196.97583397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 167548-89-2): A Comprehensive Overview

4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 167548-89-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is defined by a thiazole ring substituted with a trifluoromethyl group and a carboxylic acid moiety. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and reactivity. The carboxylic acid functional group, on the other hand, provides the compound with potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid as a lead compound for the development of anti-inflammatory drugs. The researchers demonstrated that this compound exhibits potent anti-inflammatory effects by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid could be a promising candidate for treating conditions such as rheumatoid arthritis and other autoimmune disorders.

Beyond its anti-inflammatory properties, 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has also shown promise in cancer research. A recent study published in Cancer Research reported that this compound can selectively target and inhibit the activity of specific oncogenic kinases, leading to reduced tumor growth and enhanced apoptosis in cancer cells. These findings underscore the potential of 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid as a novel anticancer agent.

The synthetic accessibility of 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2-aminothiophenol with trifluoroacetyl chloride followed by cyclization to form the thiazole ring. This synthetic approach not only simplifies the production process but also allows for easy modification of the molecule to explore different derivatives with enhanced biological activities.

In addition to its therapeutic applications, 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has also been investigated for its use as a building block in organic synthesis. Its unique functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a key intermediate in the synthesis of novel antibiotics and antiviral agents.

The safety profile of 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. Ongoing clinical trials are currently investigating the safety and efficacy of this compound in various disease models.

In conclusion, 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 167548-89-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.